Cas no 164468-01-3 (1,3-Butanedione,1-[4-(2-pyrimidinyl)-1-piperazinyl]-)

• Product Name: 1,3-Butanedione,1-[4-(2-pyrimidinyl)-1-piperazinyl]-
• CAS No: 164468-01-3
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 141530
• PubChem ID: 3074859
• Update Time: 2025-04-19

1,3-Butanedione,1-[4-(2-pyrimidinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-[4-(2-pyrimidinyl)-1-piperazinyl]-
• 1-[4-(pyrimidin-2-yl)piperazin-1-yl]butane-1,3-dione
• 1-(4-pyrimidin-2-ylpiperazin-1-yl)butane-1,3-dione
• 164468-01-3
• 1-(1,3-Dioxobutyl)-4-(2-pyrimidinyl)piperazine
• AKOS000165681
• 1-(4-(2-Pyrimidyl)-1-piperazinyl)-1,3-butanedione
• Piperazine, 1-(1,3-dioxobutyl)-4-(2-pyrimidinyl)-
• DTXSID40167762

• Inchi： 1S/C12H16N4O2/c1-10(17)9-11(18)15-5-7-16(8-6-15)12-13-3-2-4-14-12/h2-4H,5-9H2,1H3
• InChI Key： PMWSNEJBNSBQFL-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)N1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 248.12748
• Monoisotopic Mass: 248.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 482.5°C at 760 mmHg
• Flash Point: 245.6°C
• Refractive Index: 1.558
• PSA: 66.4